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Compound of Interest

Compound Name: CAY10404

Cat. No.: B1668644

Audience: Researchers, scientists, and drug development professionals.

Introduction: CAY10404 is a potent and selective inhibitor of the cyclooxygenase-2 (COX-2)
enzyme. In cellular and in vivo models, it is utilized to investigate the role of COX-2-derived
prostaglandins in various biological processes, particularly in inflammation and immunology.
These application notes provide detailed protocols for the use of CAY10404 in cell culture, with
a focus on its effects on T helper cell differentiation.

Mechanism of Action

CAY10404 selectively blocks the enzymatic activity of COX-2, an inducible enzyme responsible
for the conversion of arachidonic acid into prostaglandins (PGs) such as PGD2 and PGE2,
especially during inflammation.[1] COX-1, which is constitutively expressed in most tissues, is
largely unaffected by CAY10404 at concentrations that inhibit COX-2.[1] The inhibition of COX-
2 by CAY10404 leads to a reduction in the production of these pro-inflammatory
prostaglandins, thereby modulating downstream signaling pathways.

Signaling Pathway of COX-2 in T Helper Cell
Differentiation

The differentiation of naive CD4+ T cells into specific helper subsets, such as Th9 and Th17
cells, is regulated by a complex network of cytokines and signaling molecules. COX-2-derived
prostaglandins, specifically PGD2 and PGE2, have been identified as key negative regulators

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1668644?utm_src=pdf-interest
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3707371/
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3707371/
https://www.benchchem.com/product/b1668644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

of Th9 cell differentiation.[1][2] This regulation occurs through an autocrine loop involving the
suppression of the IL-17RB receptor via a protein kinase A (PKA)-dependent mechanism.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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